Cas no 1797316-00-7 (2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 1797316-00-7
• MF: C₁₇H₁₄N₆O₂S
• MW: 366.397060871124
• CID: 6422447
• PubChem ID: 71805306
• Update Time: 2025-07-14

2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024557725
• 2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• F6428-0204
• 2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 1797316-00-7
• 2-(3-indol-1-yl-6-oxopyridazin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C17H14N6O2S/c1-11-19-20-17(26-11)18-15(24)10-23-16(25)7-6-14(21-23)22-9-8-12-4-2-3-5-13(12)22/h2-9H,10H2,1H3,(H,18,20,24)
• InChI Key： WFBROSDSLPNOTB-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(CN1C(C=CC(=N1)N1C=CC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 366.08989488g/mol
• Monoisotopic Mass: 366.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

Additional information on 2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Introduction to Compound with CAS No. 1797316-00-7 and Its Applications in Chemical Biology

The compound with the CAS number 1797316-00-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide, provides a detailed insight into its structural and functional attributes. This intricate molecular architecture has positioned it as a promising candidate for various biological and pharmaceutical applications.

The core structure of this compound features a pyridazine ring, which is a heterocyclic moiety known for its versatility in medicinal chemistry. The pyridazine ring is fused with an indole moiety at the 2-3 position, contributing to its unique electronic and steric properties. Additionally, the presence of a thiadiazole group at the N-terminal further enhances its potential as a bioactive molecule. The thiadiazole scaffold is well-documented for its antimicrobial, anti-inflammatory, and anticancer properties, making it an attractive component in drug design.

In recent years, there has been a surge in research focusing on indole derivatives due to their broad spectrum of biological activities. Indole compounds are known to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The compound in question leverages these interactions by incorporating an indole ring into its structure. This has led to investigations into its potential role in modulating pathways associated with neurological disorders, such as Alzheimer's disease and Parkinson's disease.

The acetamide moiety in the molecular structure of this compound adds another layer of functionality. Acetamides are commonly used in pharmaceuticals due to their ability to enhance solubility and bioavailability. In this context, the acetamide group may facilitate the compound's absorption and distribution within biological systems, thereby improving its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Current research has identified several enzymes that play crucial roles in tumor growth and metastasis. By targeting these enzymes, the compound may disrupt critical signaling pathways that drive cancer cell proliferation. Preliminary studies have shown promising results in vitro, indicating that this compound can inhibit the activity of enzymes such as kinases and phosphodiesterases.

The integration of multiple heterocyclic rings into a single molecule underscores the importance of structural diversity in drug discovery. This compound exemplifies how combining different pharmacophores can lead to synergistic effects, enhancing overall biological activity. The combination of indole, pyridazine, and thiadiazole moieties creates a multifaceted molecule capable of interacting with multiple targets simultaneously.

Advances in computational chemistry have further accelerated the discovery and optimization of such compounds. Molecular modeling techniques allow researchers to predict the binding affinity and mode of interaction between this compound and its target proteins. These predictions are invaluable for guiding experimental efforts and refining the molecular structure to improve potency and selectivity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The synthesis strategy also emphasizes sustainability by minimizing waste and optimizing reaction conditions for environmental compatibility.

As research continues to evolve, so do the methodologies for evaluating biological activity. High-throughput screening (HTS) has become an indispensable tool for identifying compounds with desirable properties rapidly. HTS allows researchers to test thousands of compounds against various biological targets simultaneously, streamlining the drug discovery process significantly.

The potential applications of this compound extend beyond oncology. Its structural features suggest that it may also exhibit activity against infectious diseases caused by bacteria and fungi. The indole and thiadiazole moieties are known to disrupt microbial cell membranes, leading to their killing or inhibition of growth. This dual functionality makes it a versatile candidate for developing novel antimicrobial agents.

In conclusion, the compound with CAS number 1797316-00-7 is a structurally complex molecule with significant potential in chemical biology and pharmaceutical applications. Its unique combination of heterocyclic rings offers multiple points of interaction with biological targets, making it a promising candidate for further development. As research progresses, additional insights into its mechanism of action and therapeutic potential will continue to emerge.